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Compound of Interest

Compound Name:
1-Bromo-3-(bromomethyl)-2-

chlorobenzene

CAS No.: 1044256-89-4

Cat. No.: B1289238

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides a summary of available data for halogenated toluene

derivatives. Specific physical property data for 1-Bromo-3-(bromomethyl)-2-chlorobenzene
is not readily available in publicly accessible databases. The following sections detail the

properties of closely related isomers to serve as a reference.

Introduction
This technical guide outlines the physical and chemical properties of several brominated and

chlorinated toluene derivatives. Due to the absence of specific experimental data for 1-Bromo-
3-(bromomethyl)-2-chlorobenzene, this paper presents a comparative analysis of its isomers:

2-Bromo-1-(bromomethyl)-3-chlorobenzene and 1-(Bromomethyl)-3-chlorobenzene.

Understanding the physicochemical characteristics of these compounds is crucial for their

application in organic synthesis and drug discovery, particularly as intermediates and building

blocks.
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Comparative Analysis of Isomeric Structures
The precise positioning of halogen and methyl substituents on the benzene ring significantly

influences the physical and chemical properties of a compound. The diagram below illustrates

the structural differences between the requested compound and related isomers for which data

is available.

Structural Comparison of Isomers
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1-Bromo-3-(bromomethyl)-2-chlorobenzene
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Positional Isomer

1-(Bromomethyl)-3-chlorobenzene

Related Structure
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Figure 1: Logical relationship between the requested compound and its isomers.

Physical Properties of Related Isomers
The following table summarizes the key physical properties of two isomers closely related to 1-
Bromo-3-(bromomethyl)-2-chlorobenzene. These values are compiled from various

chemical databases and literature sources.
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Property
2-Bromo-1-
(bromomethyl)-3-
chlorobenzene

1-(Bromomethyl)-3-
chlorobenzene

CAS Number 220453-60-1[1] 766-80-3[2][3][4]

Molecular Formula C₇H₅Br₂Cl[1] C₇H₆BrCl[2][3][4]

Molecular Weight 284.37 g/mol [1] 205.48 g/mol [3]

Appearance Not specified Clear light brown liquid[3]

Boiling Point Not specified 109-110 °C at 12 mmHg[5]

Density Not specified 1.565 g/mL at 25 °C[5]

Refractive Index Not specified n20/D 1.588 (lit.)[5]

Solubility Not specified Decomposes in water[2]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties listed above

are not explicitly provided in the surveyed literature. The values are generally reported as

literature ("lit.") values from established chemical suppliers and databases.[5]

A general synthetic route for a related compound, 1-bromo-2-(bromomethyl)-3-nitrobenzene,

involves the radical bromination of 2-bromo-6-nitrotoluene using N-bromosuccinimide and a

radical initiator like benzoyl peroxide in a suitable solvent such as chlorobenzene, followed by

reflux.[6] This suggests that similar side-chain bromination of a corresponding toluene

derivative could be a viable synthetic pathway.

The workflow for a typical electrophilic aromatic bromination, a common method for introducing

a bromine atom to the benzene ring, is outlined below.
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Figure 2: General workflow for electrophilic aromatic bromination.

Signaling Pathways and Biological Activity
There is no information available in the searched literature regarding any signaling pathways or

specific biological activities associated with 1-Bromo-3-(bromomethyl)-2-chlorobenzene or

its closely related isomers. These compounds are primarily utilized as intermediates in organic

synthesis.
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Conclusion
While specific data for 1-Bromo-3-(bromomethyl)-2-chlorobenzene remains elusive, the

physical properties of its isomers, 2-Bromo-1-(bromomethyl)-3-chlorobenzene and 1-

(Bromomethyl)-3-chlorobenzene, provide valuable reference points for researchers. The

provided data, compiled from reputable sources, can aid in the design of synthetic routes and

the prediction of physicochemical behavior. Further experimental investigation is required to

fully characterize the properties of 1-Bromo-3-(bromomethyl)-2-chlorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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